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Compound of Interest

Compound Name:
6-Bromobenzofuran-2-carboxylic

acid

Cat. No.: B1332246 Get Quote

Essential Safety and Handling Guide for 6-
Bromobenzofuran-2-carboxylic acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as 6-Bromobenzofuran-
2-carboxylic acid. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a culture of safety and build trust in

laboratory practices.

Chemical Identifier:

Name: 6-Bromobenzofuran-2-carboxylic acid

CAS Number: 439107-94-5

Molecular Formula: C₉H₅BrO₃

Molecular Weight: 241.04 g/mol [1]
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According to its Safety Data Sheet (SDS), 6-Bromobenzofuran-2-carboxylic acid is classified

as follows:

Acute toxicity, oral (Category 4)[2]

Skin corrosion/irritation (Category 2)[2]

Serious eye damage/eye irritation (Category 2A)[2]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[2]

The signal word for this chemical is "Warning".[2] Hazard statements indicate that it is harmful if

swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory

irritation.[2]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.
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PPE Category Required Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.[3] A

face shield may be necessary

for splash hazards.

Hand Protection Chemically resistant gloves

Nitrile rubber gloves are a

common standard for

protection against a variety of

organic solvents.[4] Always

inspect gloves for integrity

before use and use proper

removal technique.[3]

Body Protection Laboratory coat

A buttoned lab coat with long

sleeves is recommended to

protect skin and clothing.[4]

For larger quantities or

increased risk of splashing, a

chemically impervious apron

should be worn.

Respiratory Protection Dust mask or respirator

Use in a well-ventilated area.

[5] If dust formation is likely or

ventilation is inadequate, a

NIOSH-approved P95 or P100

particulate respirator is

necessary.[3]

Experimental Workflow and Handling Procedures
Proper handling procedures are critical to minimize exposure and ensure safety. The following

workflow outlines the necessary steps for safely using 6-Bromobenzofuran-2-carboxylic acid
in a laboratory setting.
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Preparation

Handling

Post-Handling

Disposal

Review SDS

Don PPE

Prepare well-ventilated workspace

Weigh solid in fume hood

Handle with non-sparking tools

Avoid dust formation

Clean workspace

Decontaminate equipment

Doff PPE

Segregate waste

Label hazardous waste container

Dispose according to regulations
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Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Put on all required personal protective equipment as detailed in the table above.

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume

hood.[5]

Handling:

Avoid all personal contact, including inhalation of dust.[5]

When weighing or transferring the solid, do so carefully to prevent the formation and

dispersal of dust.[5]

Use non-sparking tools to handle the chemical.[6]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[5]

In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Consult a physician.[2]

In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[2] Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.[3]
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Disposal Plan
Proper disposal of 6-Bromobenzofuran-2-carboxylic acid and its containers is crucial to

prevent environmental contamination and ensure compliance with regulations.

Waste Treatment Methods:

Product Disposal:

Unused or waste material should be treated as hazardous waste.

Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local, state, and federal regulations.[5]

Options may include incineration in a chemical incinerator equipped with an afterburner

and scrubber or disposal in an authorized landfill.[3][5]

Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning if possible.[6]

Alternatively, puncture the container to render it unusable and dispose of it in a sanitary

landfill.[6]
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Chemical Handling Complete

Waste Generated
(Solid, Liquid, Contaminated PPE)

Segregate Halogenated Waste

Use Designated, Labeled
Hazardous Waste Container

Store in Secondary Containment
in a cool, dry, well-ventilated area

Arrange for Pickup by
Certified Waste Disposal Service
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Waste Disposal Logical Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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